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Compound of Interest

Compound Name: Platinum rhodium

Cat. No.: B082538

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Platinum-Rhodium
(Pt-Rh) catalysts in three-way catalytic converters (TWCs) for the abatement of harmful
emissions from vehicular exhaust. The document details the synergistic mechanism of Pt and
Rh, presents key performance data, and outlines detailed experimental protocols for catalyst
preparation and evaluation.

Introduction to Pt-Rh Three-Way Catalysis

Three-way catalysts are a cornerstone of modern gasoline vehicle emission control systems,
designed to simultaneously convert carbon monoxide (CO), unburnt hydrocarbons (HC), and
nitrogen oxides (NOX) into less harmful substances like carbon dioxide (CO2), water (H20), and
nitrogen (N2).[1][2] The combination of platinum and rhodium is critical to the efficacy of these
systems. Platinum is highly effective for the oxidation of CO and hydrocarbons, while rhodium
is the primary catalyst for the reduction of NOx.[3][4] The synergy between Pt and Rh
enhances the overall performance and durability of the catalyst, making the bimetallic system
more effective than either metal alone.[5][6]

The overall reactions occurring in a TWC are:
e Oxidation of CO: 2CO + Oz - 2COz2 (catalyzed by Pt)

e Oxidation of Hydrocarbons (e.g., Propene): 2CsHes + 902 — 6CO2 + 6H20 (catalyzed by Pt)
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e Reduction of NOx: 2NO + 2CO — N2z + 2COz2 (catalyzed by Rh)

Performance Data of Pt-Rh Catalysts

The performance of a three-way catalyst is often evaluated by its "light-off temperature™ (Tso),
which is the temperature at which 50% of a pollutant is converted.[1] A lower light-off
temperature indicates a more active catalyst, as it begins to control emissions sooner after the
engine starts. The following tables summarize typical performance data for Pt-Rh catalysts.

Table 1: Light-off Temperatures (Tso) for Pt, Rh, and Pt-Rh Catalysts

Catalyst Pollutant Tso (°C) Reference
Pt-only CcO 159 [1]
Rh-only CO 245 [1]
Pt-Rh co ~150-200 [1]
Pt-only HC (Propene) ~250 [1]
Rh-only HC (Propene) <250 [1]
Pt-Rh HC (Propene) <250 [1]
Pt-only NO 253 [1]
Rh-only NO 253 [1]
Pt-Rh NO 247 [1]

Note: Performance can vary based on catalyst formulation, support material, and aging
conditions.

Table 2: Conversion Efficiencies at 500°C
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Conversion

Catalyst Pollutant o Reference
Efficiency (%)

Pt-only NO 70 [1]

Pt-Rh NO 91 [1]

Aged Pt-only NO 72 [7]
High activity

Aged Pt-Rh CO, HC, NO o [7]
maintained

Experimental Protocols
Catalyst Preparation: Incipient Wetnhess Impregnation

This method is commonly used to disperse precious metal precursors onto a high-surface-area
support material like y-Al20s, often doped with cerium oxide to improve oxygen storage
capacity.[1][8]

Materials:

y-Al203 support (calcined)

H2PtCle solution (Platinum precursor)

Rh(NOs)s solution (Rhodium precursor)

Deionized water

Drying oven

Calcination furnace

Procedure:

e Support Preparation: Calcine the y-Al20s support at a high temperature (e.g., 700°C for 4
hours) to ensure its stability and desired surface properties.[1]
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e Pore Volume Determination: Determine the pore volume of the calcined support by
measuring the amount of water it can absorb.

e Precursor Solution Preparation: Prepare an aqueous solution containing the desired
amounts of Hz2PtCle and Rh(NOs)s. The volume of this solution should be equal to the pore
volume of the support material to ensure complete absorption.

e Impregnation: Add the precursor solution to the support material dropwise while continuously
mixing to ensure uniform distribution.

e Drying: Dry the impregnated support in an oven at approximately 120°C for several hours to
remove the solvent.

o Calcination: Calcine the dried catalyst in air at a high temperature (e.g., 500-700°C) for
several hours to decompose the precursors and form the active metal nanoparticles.[1]

Catalyst Performance Evaluation: Light-off Test

This test determines the light-off temperature (Tso) of the catalyst.[9]

Apparatus:

Fixed-bed flow reactor (e.g., quartz tube)

Furnace with temperature controller

Mass flow controllers for gas blending

Gas analyzer (e.g., FTIR or specific CO, HC, NOx analyzers)

Thermocouple
Procedure:
o Catalyst Loading: Load a known amount of the catalyst into the reactor.

o Pre-treatment (Degreening): Heat the catalyst under a controlled atmosphere (e.g.,
simulated exhaust gas at a specific air-fuel ratio, A) to a high temperature (e.g., 550°C) for a
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set period (e.g., 1 hour) to stabilize the catalyst structure.[9]

e Cooling: Cool the catalyst to a low starting temperature (e.g., 100°C) under an inert
atmosphere (e.g., N2).[9]

e Ramped Heating: Introduce a simulated exhaust gas mixture (containing CO, HC, NO, Oz,
H20, and a balance of N2) over the catalyst.

o Data Acquisition: Increase the temperature of the catalyst at a constant rate (e.g., 5°C/min)
while continuously measuring the concentrations of CO, HC, and NOx at the reactor outlet.

[9]

o Data Analysis: Plot the conversion efficiency of each pollutant as a function of temperature.
The temperature at which 50% conversion is achieved is the light-off temperature (Tso).
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Caption: Mechanism of a Pt-Rh three-way catalytic converter.

Experimental Workflow for Catalyst Evaluation
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Caption: Workflow for catalyst preparation and performance testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b082538?utm_src=pdf-custom-synthesis
https://text2fa.ir/wp-content/uploads/Text2fa.ir-Comparative-three-way-behaviour-of-1.pdf
https://www.aecc.eu/emissions-control-technology/catalysts/
https://pollution.sustainability-directory.com/learn/what-are-the-main-components-of-a-typical-three-way-catalytic-converter/
https://pollution.sustainability-directory.com/learn/what-are-the-main-components-of-a-typical-three-way-catalytic-converter/
https://www.ingentaconnect.com/content/matthey/pmr/2013/00000057/00000004/art00004?crawler=true
https://pubs.rsc.org/en/content/articlelanding/1996/cc/cc9960000879
https://pubs.rsc.org/en/content/articlelanding/1996/cc/cc9960000879
https://www.hte-company.com/en/publication/understanding-the-nature-of-pt-rh-synergy-for-three-way-conversion-catalysis-2/
https://www.researchgate.net/figure/Light-off-curves-corresponding-to-fresh-and-aged-Pt-Rh-and-Pt-Rh-catalysts_fig1_222978301
https://www.researchgate.net/publication/50302372_The_influence_of_transition_metals_on_the_performance_of_Pt_Rh_Pdg-AL2O3_three_way_catalysts_for_purification_of_automotive_exhaust_gas
https://www.researchgate.net/figure/Catalyst-performance-evaluation-experimental-protocols-a-Catalyst-light-off-performance_fig1_388231555
https://www.benchchem.com/product/b082538#application-of-pt-rh-catalysts-in-automotive-emissions-control
https://www.benchchem.com/product/b082538#application-of-pt-rh-catalysts-in-automotive-emissions-control
https://www.benchchem.com/product/b082538#application-of-pt-rh-catalysts-in-automotive-emissions-control
https://www.benchchem.com/product/b082538#application-of-pt-rh-catalysts-in-automotive-emissions-control
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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